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Compound of Interest

Compound Name: T-1330

Cat. No.: B016545

Disclaimer: The designation "T-1330" is used by different manufacturers for distinct chemical
substances. This guide synthesizes safety information for the compound 2-sec-butyl-4-{4-[4-(4-
hydroxyphenyl)-1-piperazinyl]phenyl}-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No: 106461-41-
0), also referred to as T-1330.[1] It is imperative to consult the specific Safety Data Sheet
(SDS) provided by your supplier before handling any chemical.

This document provides essential safety protocols, handling procedures, and disposal plans for
T-1330, designed for researchers, scientists, and drug development professionals.

Health and Safety Information

T-1330 is classified as harmful and requires careful handling to avoid exposure.[1] The primary
hazards are skin irritation, serious eye irritation, and potential respiratory irritation.

Hazard Identification and Toxicological Data
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Hazard Statement GHS Classification Precautionary Measures

P280: Wear protective
H315: Causes skin irritation Skin Irrit. 2 gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with
H319: Causes serious eye ] water for several minutes.
o Eye Irrit. 2A )
irritation Remove contact lenses, if

present and easy to do.

Continue rinsing.

P261: Avoid breathing
STOT SE 3 dust/fume/gas/mist/vapors/spr

ay.

H335: May cause respiratory

irritation

R48/22: Harmful: danger of

serious damage to health by

S22: Do not breathe dust. S36:

| q " Xn: Harmful Wear suitable protective
prolonged exposure i _

clothing.
swallowed.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling T-1330. The required level of
protection varies depending on the procedure being performed.

PPE Requirements by Task
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Task Minimum PPE Requirement

- Nitrile or neoprene gloves- Chemical safety
Handling Solid Compound goggles- Lab coat- N95-rated dust mask or a
respirator if ventilation is inadequate

- Double-gloving with nitrile or neoprene gloves-
) ) Chemical safety goggles and a face shield-
Preparing Solutions ] )
Chemical-resistant lab coat or apron- Work

within a certified chemical fume hood

- Double-gloving with nitrile or neoprene gloves-
Administering to Animals Safety glasses with side shields- Disposable

gown

- Heavy-duty, chemical-resistant gloves-
Cleaning and Decontamination Chemical splash goggles- Lab coat or chemical-

resistant apron

Handling and Experimental Protocols

Storage: Store T-1330 at 4°C under a nitrogen atmosphere or in a freezer at -20°C for long-
term stability.

Experimental Workflow for Handling T-1330
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Caption: Workflow for safe handling of T-1330 from preparation to disposal.
Protocol: Preparation of a 10 mM Stock Solution

* Preparation: Don all required PPE for preparing solutions and perform all subsequent steps
within a certified chemical fume hood.
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» Weighing: Tare a suitable vial on an analytical balance. Carefully weigh the desired amount
of T-1330 solid into the vial.

e Solvent Addition: T-1330 has slight solubility in chloroform, ethyl acetate, and methanol. Add
the appropriate volume of the chosen solvent to the vial to achieve a 10 mM concentration.

 Dissolution: Cap the vial securely. Vortex or sonicate the mixture until the solid is completely
dissolved.

o Storage: Label the vial clearly with the compound name, concentration, solvent, and date of
preparation. Store the stock solution under the recommended conditions.

Spill Management and Disposal

Prompt and correct response to a spill is critical to prevent exposure and contamination.

Spill Response Decision Pathway
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Caption: Decision-making workflow for T-1330 spill response.

Spill Kit Contents
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Item Purpose

Absorbent Pads/Powder To contain and absorb liquid spills.
Chemical-Resistant Bags For disposal of contaminated materials.
Forceps/Scoop To handle solid spills and contaminated debris.
70% Ethanol/Detergent For surface decontamination after cleanup.
Extra PPE Gloves, goggles, and a disposable apron.

Disposal Plan

All waste contaminated with T-1330 must be treated as hazardous waste.

o Solid Waste: Contaminated PPE, weigh boats, and absorbent materials should be collected
in a clearly labeled, sealed hazardous waste bag.

e Liquid Waste: Unused solutions and contaminated solvents must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

o Sharps: Needles, syringes, and contaminated glassware must be disposed of in a
designated sharps container for hazardous chemical waste.

Follow all institutional and local regulations for the final disposal of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cas 106461-41-0,2,4-DIHYDRO-4-[(4-(4-HYDROXYPHENYL)-1-
PIPERAZINYL)PHENYL]-2-(1-METHYLPROPYL)-3H-1,2,4-TRIAZOLE-3-ONE | lookchem
[lookchem.com]
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for T-1330].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016545#personal-protective-equipment-for-handling-
t-1330]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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